2-amino-4-(1H-imidazol-1-yl)quinoline-6,8-diol

• Molecular Formula: C12H10N4O2
• Molecular Weight: 242.23 g/mol
• IUPAC Name: 2-amino-4-imidazol-1-ylquinoline-6,8-diol
• InChI: InChI=1S/C12H10N4O2/c13-11-5-9(16-2-1-14-6-16)8-3-7(17)4-10(18)12(8)15-11/h1-6,17-18H,(H2,13,15)
• InChI Key: ORPCIQGKZXBLNN-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=N1)C2=CC(=NC3=C2C=C(C=C3O)O)N

Description

2-amino-4-(1H-imidazol-1-yl)quinoline-6,8-diol is a heterocyclic compound that features both imidazole and quinoline moieties. These structures are known for their significant biological and chemical properties. The imidazole ring is a five-membered ring containing two nitrogen atoms, while the quinoline ring is a fused ring system consisting of a benzene ring and a pyridine ring. This compound’s unique structure allows it to participate in various chemical reactions and exhibit diverse biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-amino-4-(1H-imidazol-1-yl)quinoline-6,8-diol typically involves multi-step reactions starting from readily available precursors. The reaction conditions often require the use of catalysts and specific solvents to achieve high yields and purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process optimization focuses on maximizing yield, reducing reaction time, and minimizing the use of hazardous reagents. Continuous flow reactors and automated synthesis platforms are often employed to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

2-amino-4-(1H-imidazol-1-yl)quinoline-6,8-diol undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline N-oxides, which are useful intermediates in organic synthesis.

Reduction: Reduction reactions can convert the quinoline ring to dihydroquinoline derivatives, which have different biological activities.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles like amines and thiols . The reactions are typically carried out under controlled temperatures and pH to ensure selectivity and high yields .

Major Products Formed

The major products formed from these reactions include quinoline N-oxides, dihydroquinoline derivatives, and various substituted imidazole derivatives . These products have significant applications in medicinal chemistry and material science .

Scientific Research Applications

2-amino-4-(1H-imidazol-1-yl)quinoline-6,8-diol has a wide range of scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound exhibits antimicrobial, antifungal, and antiviral activities, making it a potential candidate for drug development.

Medicine: It has shown promise in the treatment of various diseases, including cancer and infectious diseases.

Industry: The compound is used in the development of new materials with unique properties, such as conductive polymers and dyes.

Mechanism of Action

The mechanism of action of 2-amino-4-(1H-imidazol-1-yl)quinoline-6,8-diol involves its interaction with specific molecular targets and pathways. The imidazole ring can bind to metal ions and enzymes, inhibiting their activity . The quinoline moiety can intercalate into DNA, disrupting its replication and transcription processes . These interactions result in the compound’s antimicrobial and anticancer activities .

Comparison with Similar Compounds

Similar Compounds

2-amino-4-quinolone: This compound shares the quinoline moiety but lacks the imidazole ring.

4-hydroxy-2-quinolone: This compound has a hydroxyl group instead of the imidazole ring.

1H-imidazole-4-carboxamide: This compound contains the imidazole ring but lacks the quinoline moiety.

Uniqueness

2-amino-4-(1H-imidazol-1-yl)quinoline-6,8-diol is unique due to the presence of both imidazole and quinoline moieties, which confer a broad spectrum of biological activities and chemical reactivity . This dual functionality makes it a versatile compound in various scientific and industrial applications .